6-Hydroxy-1-(3-hydroxypropyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Specification

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-hydroxy-1-(3-hydroxypropyl)-4-methyl-6-oxopyridine-3-carbonitrile
• Standard InChI: InChI=1S/C10H12N2O3/c1-7-5-9(14)12(3-2-4-13)10(15)8(7)6-11/h5,13,15H,2-4H2,1H3
• Standard InChI Key: FWHBDXDIMVJLNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=C1C#N)O)CCCO

Introduction

Synthesis and Preparation

The synthesis of pyridine derivatives often involves condensation reactions or cyclization processes. For 6-Hydroxy-1-(3-hydroxypropyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, a plausible synthesis route might involve the reaction of a suitable aldehyde with a hydroxypropylamine derivative in the presence of a catalyst, followed by cyclization and introduction of the cyano group.

6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

This compound is a closely related derivative without the hydroxypropyl group. It is known for its high purity and is used in various chemical syntheses. Its properties include:

Property	Value
Molecular Formula	C$_{7}$H$_{6}$N$_{2}$O$_{2}$
Molecular Weight	150.1347 g/mol
Appearance	White to almost white powder or crystal
Purity (HPLC)	≥98.0 area%
Melting Point	300°C

6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Another related compound, this derivative features two methyl groups. Its properties include:

Property	Value
Molecular Formula	C$_{8}$H$_{8}$N$_{2}$O$_{2}$
Molecular Weight	164.16 g/mol
CAS Number	27074-03-9

Potential Applications

Pyridine derivatives are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of hydroxyl and cyano groups in 6-Hydroxy-1-(3-hydroxypropyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile suggests potential biological activity, such as antimicrobial or anticancer properties, although specific studies on this compound are lacking.